Cas no 1521835-85-7 (1-(2,6-difluorophenyl)prop-2-en-1-one)

• Product Name: 1-(2,6-difluorophenyl)prop-2-en-1-one
• CAS No: 1521835-85-7
• MF: C₉H₆F₂O
• MW: 168.140149593353
• CID: 5844403
• PubChem ID: 18436924
• Update Time: 2025-11-01

1-(2,6-difluorophenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-difluorophenyl)prop-2-en-1-one
• AKOS018077536
• 1521835-85-7
• SCHEMBL4140545
• EN300-1244823

• Inchi： 1S/C9H6F2O/c1-2-8(12)9-6(10)4-3-5-7(9)11/h2-5H,1H2
• InChI Key： DBPAIPSIBYLXKX-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C(C=C)=O)F

Computed Properties

• Exact Mass: 168.03867113g/mol
• Monoisotopic Mass: 168.03867113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 1-(2,6-difluorophenyl)prop-2-en-1-one

Introduction to 1-(2,6-difluorophenyl)prop-2-en-1-one (CAS No. 1521835-85-7) and Its Emerging Applications in Chemical Biology

1-(2,6-difluorophenyl)prop-2-en-1-one, identified by the chemical compound code CAS No. 1521835-85-7, is a fluorinated aromatic ketone that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its rigid aromatic core and electrophilic ketone group, exhibits unique structural and functional properties that make it a valuable scaffold for the development of novel bioactive molecules. The presence of two fluorine atoms at the 2 and 6 positions of the phenyl ring enhances its metabolic stability and electronic characteristics, making it an attractive candidate for further exploration in drug discovery.

The structure-activity relationship (SAR) of 1-(2,6-difluorophenyl)prop-2-en-1-one has been extensively studied, particularly in the context of its potential as an intermediate in the synthesis of pharmacologically active agents. The electron-withdrawing nature of the fluorine atoms influences the reactivity of the ketone group, enabling diverse functionalization strategies. This flexibility has been exploited in the design of molecules targeting various biological pathways, including enzyme inhibition and receptor binding. Recent advances in computational chemistry have further refined the understanding of how subtle modifications to this scaffold can modulate bioactivity, paving the way for more targeted and efficient drug development.

In recent years, 1-(2,6-difluorophenyl)prop-2-en-1-one has been investigated for its role in developing small-molecule inhibitors for therapeutic applications. For instance, studies have demonstrated its potential as a precursor in the synthesis of compounds that interact with proteins involved in inflammatory responses. The fluorinated aromatic ring enhances binding affinity by improving hydrophobic interactions and electronic complementarity with target residues. Additionally, the ketone group serves as a versatile handle for further derivatization, allowing chemists to fine-tune properties such as solubility and pharmacokinetic behavior.

One particularly intriguing application of CAS No. 1521835-85-7 is in the field of neurodegenerative disease research. Emerging evidence suggests that fluorinated aromatic compounds may exhibit neuroprotective effects by modulating key signaling pathways associated with conditions like Alzheimer's disease and Parkinson's disease. The structural motif of 1-(2,6-difluorophenyl)prop-2-en-1-one aligns well with known pharmacophores that interact with acetylcholinesterase and other relevant enzymes. Ongoing clinical trials are exploring derivatives of this compound to assess their efficacy in treating cognitive impairments, highlighting its promise as a therapeutic agent.

The synthesis of 1-(2,6-difluorophenyl)prop-2-en-1-one involves well-established organic chemistry techniques, including Friedel-Crafts acylation followed by selective fluorination. Advances in synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving accessibility for research purposes. The compound's stability under various storage conditions further enhances its utility as a building block in medicinal chemistry libraries. Researchers are increasingly leveraging high-throughput screening (HTS) platforms to identify novel derivatives with enhanced biological activity.

From a computational perspective, CAS No. 1521835-85-7 has been incorporated into molecular docking studies to predict binding interactions with biological targets. The combination of quantum mechanical calculations and machine learning algorithms has allowed researchers to model how this compound might fit into complex enzyme active sites or receptor pockets. Such simulations are critical for guiding experimental efforts and optimizing lead compounds before they enter preclinical testing. The integration of these computational tools with traditional wet chemistry approaches has accelerated the pace of drug discovery significantly.

The environmental impact of fluorinated compounds is also a topic of growing interest. While 1-(2,6-difluorophenyl)prop-2-en-1-one offers numerous advantages in terms of bioactivity and stability, questions remain about its long-term persistence and potential ecological effects. Efforts are underway to develop greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. Additionally, biodegradability studies are being conducted to assess how this compound behaves in natural systems once released into the environment.

In conclusion,1-(2,6-difluorophenyl)prop-2-en-1-one (CAS No. 1521835-85-7) represents a compelling example of how structural modifications can yield novel bioactive molecules with significant therapeutic potential. Its unique combination of electronic properties and metabolic stability positions it as a cornerstone in modern drug discovery efforts across multiple disease areas. As research continues to uncover new applications for this compound,its importance is likely to grow, driving innovation in both academic laboratories and pharmaceutical companies alike.